Cas no 852180-45-1 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine)
5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolemethanamine,5-(2-thienyl)-
- (5-thiophen-2-yl-1,2-oxazol-3-yl)methanamine
- {[5-(2-Thienyl)isoxazol-3-yl]methyl}amine hydrochloride
- (5-Thien-2-ylisoxazol-3-yl)methylamine
- 3-Isoxazolemethanamine,5-(2-thienyl)
- F2162-0001
- 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine
-
- MDL: MFCD08271879
- Inchi: InChI=1S/C8H8N2OS/c9-5-6-4-7(11-10-6)8-2-1-3-12-8/h1-4H,5,9H2
- InChI Key: WAGYUEANXMJIGV-UHFFFAOYSA-N
- SMILES: C1=CSC(=C1)C2=CC(=NO2)CN
Computed Properties
- Exact Mass: 180.03600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
Experimental Properties
- Density: 1.285
- Boiling Point: 343.062°C at 760 mmHg
- Flash Point: 161.279°C
- Refractive Index: 1.602
- PSA: 80.29000
- LogP: 2.56210
5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T430428-25mg |
(5-Thien-2-ylisoxazol-3-yl)methylamine |
852180-45-1 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T430428-50mg |
(5-Thien-2-ylisoxazol-3-yl)methylamine |
852180-45-1 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T430428-250mg |
(5-Thien-2-ylisoxazol-3-yl)methylamine |
852180-45-1 | 250mg |
$ 320.00 | 2022-06-02 | ||
| Apollo Scientific | OR9125-10mg |
(5-Thien-2-ylisoxazol-3-yl)methylamine |
852180-45-1 | 95% | 10mg |
£15.00 | 2024-05-24 | |
| Chemenu | CM526340-1g |
(5-(Thiophen-2-yl)isoxazol-3-yl)methanamine |
852180-45-1 | 97% | 1g |
$512 | 2023-01-07 | |
| Enamine | EN300-241967-0.05g |
1-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanamine |
852180-45-1 | 95.0% | 0.05g |
$587.0 | 2025-02-20 | |
| Enamine | EN300-241967-0.1g |
1-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanamine |
852180-45-1 | 95.0% | 0.1g |
$615.0 | 2025-02-20 | |
| Enamine | EN300-241967-0.25g |
1-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanamine |
852180-45-1 | 95.0% | 0.25g |
$642.0 | 2025-02-20 | |
| Enamine | EN300-241967-0.5g |
1-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanamine |
852180-45-1 | 95.0% | 0.5g |
$671.0 | 2025-02-20 | |
| Enamine | EN300-241967-1.0g |
1-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanamine |
852180-45-1 | 95.0% | 1.0g |
$699.0 | 2025-02-20 |
5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine
Professional Introduction to 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine (CAS No. 852180-45-1)
5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine
This compound, identified by its CAS number 852180-45-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. Its molecular structure, featuring a thiophene ring and an oxazole moiety, makes it a promising candidate for various applications in drug discovery and development. The unique combination of these heterocyclic components endows the compound with distinct chemical and biological properties that are being extensively explored in contemporary research.
The thiophen-2-yl group is a key feature of this molecule, contributing to its potential pharmacological activity. Thiophene derivatives are well-documented for their role in numerous therapeutic areas, including antiviral, anti-inflammatory, and anticancer agents. The presence of this moiety in 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine suggests that it may exhibit similar beneficial effects. Recent studies have highlighted the importance of thiophene-based compounds in modulating biological pathways, making this molecule a subject of great interest for researchers.
The oxazole ring in the compound’s structure is another critical component that influences its chemical behavior and biological interactions. Oxazoles are known for their versatility in medicinal chemistry, often serving as scaffolds for bioactive molecules. They possess a five-membered aromatic ring containing two oxygen atoms and one nitrogen atom, which can engage in various hydrogen bonding interactions with biological targets. This structural feature enhances the compound’s potential to interact with enzymes and receptors, thereby influencing its pharmacological properties.
In the realm of drug discovery, 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine has garnered attention due to its potential as a lead compound for developing new therapeutic agents. The integration of both thiophene and oxazole moieties into a single molecule creates a rich chemical space for exploration. Researchers are particularly interested in its ability to modulate key biological pathways associated with diseases such as cancer and inflammation. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable asset in the quest for novel treatments.
The synthesis of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine involves intricate organic transformations that highlight the compound’s synthetic complexity. The preparation typically requires multi-step reactions to establish the desired connectivity between the thiophene and oxazole rings. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications. The ability to produce high-purity samples is crucial for conducting thorough biological evaluations and understanding the compound’s mechanism of action.
Biological activity assays have been conducted to assess the potential therapeutic value of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine. These studies have revealed promising results in several key areas. For instance, preliminary data suggest that the compound may inhibit the activity of certain enzymes involved in cancer progression. Additionally, it has shown potential in modulating inflammatory responses, which could make it useful for treating conditions such as arthritis or other inflammatory disorders. These findings underscore the importance of further investigation into this molecule’s pharmacological profile.
The structural features of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine also make it an attractive candidate for developing novel drug formulations. The presence of both polar and non-polar regions within its structure allows for diverse solubility profiles, which can be tailored depending on the intended application. This flexibility is particularly valuable in pharmaceutical development, where optimizing drug delivery systems is essential for achieving desired therapeutic outcomes. Researchers are exploring various formulation strategies to enhance the bioavailability and efficacy of this compound.
In conclusion, 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine (CAS No. 852180-45-1) represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and promising biological properties. The combination of thiophene and oxazole moieties offers a rich chemical space for drug discovery, making this compound a valuable asset in the development of new therapeutic agents. Ongoing research continues to uncover its potential applications across various therapeutic areas, highlighting its importance as a lead compound for future drug development efforts.
852180-45-1 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)